Journal Name:Chemical Engineering Journal
Journal ISSN:1385-8947
IF:16.744
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/601273/description#description
Year of Origin:1996
Publisher:Elsevier
Number of Articles Per Year:2148
Publishing Cycle:Semimonthly
OA or Not:Not
Progress and Perspective for Carbon Quantum Dots and Analogous Carbon-Based Nanomaterials in Augmenting Forward Osmosis Performance
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2023-05-10 , DOI: 10.1080/15422119.2023.2207084
ABSTRACTForward osmosis (FO) has emerged as a new star in the family of membrane-based separation processes not only as a stand-alone system for high-fouling feed but also in combination with other membrane processes. In spite of being a non-pressurized process, their widespread commercial applications compared to classical technologies are still constrained by core challenges, primarily low flux, concentration polarization, energy-intensive draw, and solute recovery. Carbon Quantum dots (CQDs) - an emerging class of carbon-based smart nanomaterials has stimulated a renewed interest in FO research for membrane as well as draw solutes development. Given the general panorama of past-to-present literature, the paper intends to provide a comprehensive survey on the CQD synthesis and their various modes of incorporation into FO membranes for process improvement. Thin film nanocomposites and active skin layers modification by incorporation of CQDs, via phase inversion or interfacial polymerization, were attempted by researchers and compared to other techniques. Although CQD incorporation resulted in appreciable water flux improvements, the reverse solute flux remains a concern. The uses of CQDs, both as a pristine and functionalized version, prove to be promising as a valuable ingredient of draw solute for the FO process.
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Development and Current Trends on Ion Exchange Materials
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-12-05 , DOI: 10.1080/15422119.2022.2149413
ABSTRACTIon-exchange materials are ubiquitous in the separation and purification industry. This historically important preparative technique is still flourishing with numerous modifications and possibilities so as to fulfill the needs of modern society in desalination, clean energy, bone tissue engineering, synthetic adhesives, sensors and actuators. The efficacy of ion exchangers has already been proven and this review analyzes the developments and latest trends in various kinds of ion-exchange materials. The review start with a discussion on fundamental concepts of ion exchangers and their classifications. It further develops with the remarkable contributions and combined efforts of researchers made to date. This review primarily focuses on the major research on composite and nanocomposite ion exchangers, which are believed to be the future ion exchangers in separation to next-generation clean energy technologies. Later, it concludes with the scope and challenges of ion-exchangers for sustainable development.
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Latest Development of Matrix Solid Phase Dispersion Extraction and Microextraction for Natural Products from 2015-2021
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-07-06 , DOI: 10.1080/15422119.2022.2094274
ABSTRACTMatrix solid phase dispersion (MSPD) is a rapid and flexible sample pretreatment method that accomplishes sample disruption, extraction, filtering and purification in one step and is especially suitable for solid, semisolid and viscous samples. More than 30 years have elapsed since it was first proposed, and there are many published reviews. However, there is no review on the use of MSPD to extract active compounds from natural products. In this review, the latest developments from 2015–2021 in MSPD microextraction techniques, including sorbents, elution solvents and assisted MSPD extraction, along with their applications in natural products, are systematically discussed and classified according to the structure of the active constituents, which mainly refer to phenolic acids, flavonoids, alkaloids, anthraquinones and terpenes.
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Application of Aqueous Biphasic Systems Extraction in Various Biomolecules Separation and Purification: Advancements Brought by Quaternary Systems
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-11-14 , DOI: 10.1080/15422119.2022.2136574
ABSTRACTAqueous biphasic systems (ABS) extraction is a simple, selective, efficient and easy to scale-up technology that, over the years, has attracted a considerable attention from the researcher community as an alternative methodology in downstream processing of a wide variety of biomolecules. This review summarizes and discusses the fundamental features of ABS, as well as its advantages and disadvantages, as a separation and purification technology of biomolecules. Nevertheless, the focus of this review are quaternary ABS formed by the addition of neutral salts and ionic liquids to conventional ABS or those ABS composed by deep eutectic solvents and another phase forming compound. The advantages brought by quaternary ABS in terms of separation and purification of biomolecules, as well as the main issues governing the phase behavior of these systems, are discussed. With examples of application of quaternary ABS as an alternative extraction and purification methodology, it is shown that such ABS are a promising method to improve the effectiveness of biomolecules downstream processing, potentially providing a response to the increasing demand for high purity bioproduct. Furthermore, some of the discussed quaternary ABS have a great potential as a novel, sustainable and cost-effective purification platform for biomolecules downstream processing that can potentially simplify the whole ABS-based purification process due to no need for target bioproduct recovery or phase formers removal. Finally, perspectives of such quaternary ABS are made, and some future challenges pointed out.
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Membrane Based Water Treatment: Insight from Molecular Dynamics Simulations
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-08-21 , DOI: 10.1080/15422119.2022.2111263
ABSTRACTThe global demand for clean and potable water continuously increased due to expanding population and pollution. Water contamination by anionic compounds, heavy metals, and other pollutants is growing globally and needs to be investigated to find proper strategies leading to improve water quality and reduce water scarcity. Several processes have been used to purify and renew water, but they each have limitations. Processes using membranes for water purification are promising. They found uses for environmental applications as molecular filters. This review aims to show the performance of molecular dynamics (MD) simulations in membrane technologies to increase the knowledge of membrane-based water purification purposes. Through MD simulations, dynamic and static features of membrane separation systems can be evaluated on the atomic scale. This paper reviews recent developments in membrane-based wastewater treatment giving insights obtained from MD simulations. Also, the basics of MD, properties, mechanisms, and its limitations were discussed.
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Fabrication and Filtration Performance of Aquaporin Biomimetic Membranes for Water Treatment
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2021-07-15 , DOI: 10.1080/15422119.2021.1948865
ABSTRACTDesalination is considered one of the strongest alternatives to face global water scarcity. Since conventional reverse osmosis is an energy-intensive process, Aquaporin biomimetic membranes (ABM) emerge as an effective alternative to increase productivity and reduce energy consumption. Despite the highly theoretical water permeability and selectivity of aquaporins (Aqps), in practice, ABM did not achieve the expected performance. This review is focused on each step of the ABM fabrication process in order to find critical points where efforts should be made for future studies. Fabrication procedures include Aqp production, reconstitution into vesicles, immobilization in porous substrates and filtration performance. The principal identified challenge is the need for implementing monitoring and optimization techniques. Also, new strategies for protein production, stabilization, reconstitution, and support affinity could offer significant breakthroughs for developing ABMs as a viable emerging technology.
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Salting-out Effect on the Separation and Purification of Acetic Esters: Salting-out Agents, Theory, and Applications
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-12-26 , DOI: 10.1080/15422119.2022.2159837
ABSTRACTIn the traditional production of acetic esters, water generated in the esterification reaction can form azeotropes with the ester or the unreacted alcohol, which requires subsequent multi-step distillation or extraction to purify the esters. A large number of intermediate streams in the separation process need to consume a lot of steam to obtain high-purity acetic esters, resulting in a high total energy consumption. In this review, a new extraction separation and purification technology, namely the salting-out effect for the purification of acetic esters, was summarized. Different salting-out agents were used to reduce the concentration of water/alcohols in the ester phase and increase the selectivity coefficient of esters to minimize energy consumption. The scaled particle theory provides a clear guideline for the baseline on the separation goal of the alkyl acetate/alcohol/water systems. Extractive distillation, reactive distillation, azeotropic distillation, pervaporation, adsorption, salting-out assisted distillation, and hybrid salting-out-distillation were compared to assess their advantages and disadvantages. Energy-saving production and separation of acetic esters can be achieved with the hybrid salting-out-distillation process because the salting-out agents are cheap, non-toxic, and non-volatile, and the salting-out process can be conducted at room temperature.
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Integration of Membrane Bioreactors with Reverse Osmosis and Membrane Distillation Units for Wastewater Treatment: Recent Developments and Future Perspectives
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-09-15 , DOI: 10.1080/15422119.2022.2119867
ABSTRACTMembrane bioreactors (MBRs) represent the best available technology for municipal and wastewater treatment, as confirmed by the number of wastewater treatment plants based on MBRs in operation worldwide. However, MBRs are not able to effectively reject some substances, like low molecular weight organic compounds found in wastewaters. Therefore, further improvements are needed. In this respect, coupling MBRs with high-retention membrane processes, like reverse osmosis (RO) and membrane distillation (MD), was investigated in the past years. In this paper, the main MBR features and their commercial development are presented. Their performance when coupled with RO and with MD units is discussed, as well as limitations toward a large-scale implementation, with particular emphasis on the further research needed in the field. Finally, MBR-RO and MBR-MD integrated systems are compared in terms of the most significant parameters. Actions to take in order to overcome linked issues are also proposed.
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Separation of Plutonium from Other Actinides and Fission Products in Ionic Liquid Medium
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-06-09 , DOI: 10.1080/15422119.2022.2043376
ABSTRACTRecovery of plutonium from spent nuclear fuels is very much indispensable in fast neutron reactor fuel reactor wherein, plutonium – 239 (239Pu) is used as the driving fuel. Separation of Pu(IV) from other metal ions present in the spent nuclear fuels by liquid–liquid extraction process is a difficult task in conventional solvent system. In this context, Ionic Liquids (ILs) could be considered as a suitable solvent/diluent in the separation of actinides and fission products due to their numerous fascinating properties, such as high solvating capability, high selectivity, and high radiation stability. Selective separation of a target metal ion from other metal ions is feasible in IL-based extraction by suitably designing their cation–anion combination to acquire the desired selectivity. The present review summarizes the work on Pu(IV) solvent extraction from nitric acid medium using ILs as the extraction phase and highlights suitability of IL-based solvents for the selective separation of Pu(IV) from other actinides and fission products. This review also emphasizes on remarkable separation factor (SF) for Pu(IV) from other metal ions. Details on extraction kinetics, extraction thermodynamics, and stripping profiles of Pu(IV) are also congregated and presented.
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Membrane Science Meets Machine Learning: Future and Potential Use in Assisting Membrane Material Design and Fabrication
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2023-05-11 , DOI: 10.1080/15422119.2023.2212295
ABSTRACTThe evolving membrane technology integrated with machine learning (ML) algorithms can significantly advance the novel membrane material design and fabrication. Although several studies have reported ML-based assistance in membrane development, none of them have offered a complete analysis of existing ML-assisted membrane fabrication methods from material design perspective. A two-way information gateway is therefore necessary to achieve the desired objective, whereby experienced researchers and data scientists from both sides need to provide valuable insights into novel membrane development process. In this work, we offer a midway platform by providing an overall view and scopes of ML uses in membrane science. This is accomplished by analyzing reported ML-assisted membrane fabrications via lensing through the overall ML development. This work culminates in identifying four crucial factors affecting ML-assisted membrane development: data mining, material functional description, selection of ML models and model interpretation. A future direction is proposed by making specific ML models and descriptors suggestions, in addition to molecular similarity analysis technique and ML-based image processing. We believe the proposed approaches and analyses through our identified lens will prove crucial for the future of ML-assisted membrane material design and development.
Detail
SCI Journal Division of the Chinese Academy of Sciences
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工程技术1区 ENGINEERING, CHEMICAL 工程:化工1区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
13.00 141 Science Citation Index Science Citation Index Expanded Not
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